Cas no 125347-82-2 (Proline, 1-acetyl-,ethyl ester)
125347-82-2 structure
Product Name:Proline, 1-acetyl-,ethyl ester
CAS No:125347-82-2
MF:C9H15NO3
MW:185.220302820206
CID:103574
PubChem ID:969011
Update Time:2025-04-18
Proline, 1-acetyl-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Proline, 1-acetyl-,ethyl ester
- ethyl (2S)-1-acetylpyrrolidine-2-carboxylate
- N-ACETYL-L-PROLINE ETHYL ESTER
- ethyl 1-acetylprolinate
- (S)-Ethyl 1-acetylpyrrolidine-2-carboxylate
- 23037-82-3
- 125347-82-2
- ethyl n-acetyl-prolinate
- CHEMBL4586461
- (S)-1-ACETYL-PYRROLIDINE-2-CARBOXYLIC ACID ETHYL ESTER
- Proline, 1-acetyl-, ethyl ester
- (S)-1-ACETYL-PYRROLIDINE-2-CARBOXYLICACIDETHYLESTER
- N-acetylproline ethyl ester
- SCHEMBL468914
- JAYYFYOXZUMYNH-QMMMGPOBSA-N
-
- Inchi: 1S/C9H15NO3/c1-3-13-9(12)8-5-4-6-10(8)7(2)11/h8H,3-6H2,1-2H3/t8-/m0/s1
- InChI Key: JAYYFYOXZUMYNH-QMMMGPOBSA-N
- SMILES: O(CC)C([C@@H]1CCCN1C(C)=O)=O
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.6Ų
Proline, 1-acetyl-,ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
125347-82-2 (Proline, 1-acetyl-,ethyl ester) Related Products
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- 22794-26-9(L-Proline, 5-oxo-,dodecyl ester)
- 27460-51-1(Ac-pro-ome)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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